![molecular formula C20H26O5 B4882424 2-[3-(2-isopropoxyphenoxy)propoxy]-1,3-dimethoxybenzene](/img/structure/B4882424.png)
2-[3-(2-isopropoxyphenoxy)propoxy]-1,3-dimethoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-isopropoxyphenoxy)propoxy]-1,3-dimethoxybenzene, commonly known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases and conditions.
Mechanism of Action
ICI 118,551 acts as a selective antagonist of the β2-adrenergic receptor. It binds to the receptor and prevents the activation of downstream signaling pathways that are involved in various physiological processes. This results in the inhibition of β2-adrenergic receptor-mediated effects such as bronchodilation, vasodilation, and glycogenolysis.
Biochemical and Physiological Effects:
ICI 118,551 has been shown to have various biochemical and physiological effects. It has been shown to inhibit β2-adrenergic receptor-mediated bronchodilation, vasodilation, and glycogenolysis. It has also been shown to inhibit the release of insulin from pancreatic β-cells. Additionally, ICI 118,551 has been shown to have anti-inflammatory effects in various animal models.
Advantages and Limitations for Lab Experiments
ICI 118,551 has several advantages and limitations for lab experiments. One advantage is its selectivity for the β2-adrenergic receptor, which allows for specific targeting of this receptor in various studies. However, its potency as an antagonist may vary depending on the experimental conditions, which can be a limitation. Additionally, ICI 118,551 has a short half-life and is rapidly metabolized in vivo, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of ICI 118,551. One direction is the investigation of its potential therapeutic applications in various diseases and conditions such as asthma, chronic obstructive pulmonary disease, and diabetes. Another direction is the development of more potent and selective β2-adrenergic receptor antagonists for use in experimental and clinical settings. Additionally, the use of ICI 118,551 as a tool to study the role of β2-adrenergic receptors in various physiological and pathological processes will continue to be an important area of research.
Synthesis Methods
ICI 118,551 is synthesized through a multi-step process that involves the reaction of 2-methoxy-4-nitrophenol with 2-isopropoxyphenol in the presence of potassium carbonate. The resulting product is then subjected to a series of reactions involving the use of various reagents and solvents to yield ICI 118,551 in its pure form.
Scientific Research Applications
ICI 118,551 has been extensively studied in various scientific research applications. It has been used as a tool to investigate the role of β2-adrenergic receptors in various physiological and pathological processes. ICI 118,551 has been used to study the effects of β2-adrenergic receptor activation on cardiac function, airway smooth muscle contraction, and glucose metabolism.
properties
IUPAC Name |
1,3-dimethoxy-2-[3-(2-propan-2-yloxyphenoxy)propoxy]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O5/c1-15(2)25-17-10-6-5-9-16(17)23-13-8-14-24-20-18(21-3)11-7-12-19(20)22-4/h5-7,9-12,15H,8,13-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMQNGLYILKLIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC=C1OCCCOC2=C(C=CC=C2OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6495621 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.